Cas no 5452-37-9 (Cyclooctylamine)

Cyclooctylamine Properties

Names and Identifiers

• Cyclooctanamine
• Aminocyclooctane
• Cyclooctylamine
• 1-Cyclooctanamine
• anhydrous cyclooctylamine
• CyclooctylaMine 5GR
• CYCLOOCTYLAMINE FOR SYNTHESIS
• Cylcooctylamine
• dl-cyclooctylamine
• Cyclooctylamine(6CI,7CI,8CI)
• NSC 18965
• SKF 23880A
• Cyclooctylamine, 97%
• HE0JPO6GS5
• HSOHBWMXECKEKV-UHFFFAOYSA-N
• FG0R9GS7CM
• NSC20985
• cyclooctyl amine
• Cyclooctylamine, 97+%
• CYC058
• HSOHBWMXECKEKV-UHFFFAOYSA-
• NSC18965
• STL183278
• SBB004245
• 7979AF
• C1223
• D89372
• DTXSID9063900
• AMY14314
• Z104478188
• UNII-HE0JPO6GS5
• Cyclooctylamine, purum, >=98.0% (GC)
• Q5768893
• A936620
• NSC-18965
• SKF-23880A
• CHEMBL1170791
• NS00033113
• 5452-37-9
• SCHEMBL130985
• BDBM50482322
• FT-0624244
• EN300-20435
• F8889-3603
• STR02206
• InChI=1/C8H17N/c9-8-6-4-2-1-3-5-7-8/h8H,1-7,9H2
• AKOS000119421
• EINECS 226-694-7
• SY057104
• MFCD00001748
• CS-0155298
• DB-342529
• +Expand

• MDL： MFCD00001748
• InChIKey： HSOHBWMXECKEKV-UHFFFAOYSA-N
• Inchi： 1S/C8H17N/c9-8-6-4-2-1-3-5-7-8/h8H,1-7,9H2
• SMILES： N([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2689120

Computed Properties

• Exact Mass: 127.1361g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.1361g/mol
• Monoisotopic Mass: 127.1361g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 9
• Complexity: 63
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.75830
• PSA: 26.02000
• Refractive Index: n20/D 1.482(lit.)
• Water Partition Coefficient: Soluble in water. 10.2 g/L at 20°C.
• Boiling Point: 190 °C(lit.)
• Melting Point: −48 °C (lit.)
• Vapor Pressure: 0.6±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Solubility: 10.2g/l
• Color/Form: Not determined
• PH: 11.5 (4g/l, H2O, 20℃)
• Solubility: Not determined
• Density: 0.928 g/mL at 25 °C(lit.)

Cyclooctylamine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2735 8/PG 2
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

Cyclooctylamine Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%